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Compound of Interest

Compound Name: Hafnium tetrachloride

Cat. No.: B085390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data

associated with the sublimation of hafnium tetrachloride (HfCl₄). The information presented

herein is curated for professionals in research, scientific, and drug development fields who

require precise data on the phase transition of this compound. This document summarizes key

quantitative data, details established experimental protocols, and provides a visual

representation of a common experimental workflow.

Thermochemical Data for Hafnium Tetrachloride
Sublimation
The sublimation of hafnium tetrachloride, the direct phase transition from a solid to a gaseous

state, is a critical parameter in various applications, including chemical vapor deposition (CVD)

for the production of hafnium-based materials. The thermodynamic properties governing this

process, primarily the enthalpy (ΔH°sub) and entropy (ΔS°sub) of sublimation, have been

determined by several researchers. The vapor pressure as a function of temperature is a key

experimental parameter from which these thermodynamic values are derived.

Vapor Pressure Equations
The relationship between the vapor pressure of HfCl₄ and temperature can be expressed

through various empirically determined equations. These equations are fundamental for

predicting the sublimation behavior under different conditions.
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Equation (log₁₀ P)
Temperature Range
(K)

Pressure Units Source

log₁₀ P = -5197/T +

11.712
476 - 681 Torr [1]

log₁₀ P = -5112/T +

13.64
398 - 500 Pa [2]

Enthalpy and Entropy of Sublimation
The enthalpy of sublimation represents the energy required to transform one mole of a

substance from a solid to a gas. The entropy of sublimation quantifies the change in disorder

during this phase transition. These values can be derived from the vapor pressure-temperature

relationship using the Clausius-Clapeyron equation.

Enthalpy of
Sublimation
(ΔH°sub)
(kJ/mol)

Entropy of
Sublimation
(ΔS°sub)
(J/(mol·K))

Temperature
Range (K)

Experimental
Method

Reference

99.4 185.9 476 - 681 Not Specified
Calculated

from[1]

97.9 ± 1.2 Not Reported 398 - 500 Transpiration
Tangri and Bose,

1994

107.9 ± 0.8 Not Reported 353 - 433

Knudsen

Effusion Mass

Spectrometry

Izmailovich,

Khodeev, et al.,

1973

97.8 222.8 398 - 500 Transpiration
Calculated

from[2]

Note on Calculations: The enthalpy and entropy of sublimation in the table above, where not

directly cited, have been calculated from the provided vapor pressure equations using the

following relationships derived from the Clausius-Clapeyron equation:
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ΔH°sub = -2.303 * R * A

ΔS°sub = 2.303 * R * B

Where 'A' is the slope and 'B' is the intercept of the log₁₀ P vs. 1/T equation, and R is the ideal

gas constant (8.314 J/(mol·K)).

Experimental Protocols
The determination of thermochemical data for HfCl₄ sublimation relies on precise experimental

techniques that can measure low vapor pressures at elevated temperatures. The two primary

methods cited in the literature for obtaining the data presented in this guide are the

transpiration method and Knudsen effusion mass spectrometry.

Transpiration Method
The transpiration method is a dynamic technique for vapor pressure measurement. A stream of

an inert carrier gas is passed over a heated sample of the substance under investigation at a

controlled flow rate. The carrier gas becomes saturated with the vapor of the sample. The

amount of vapor transported by the gas is then determined, typically by condensing the vapor

in a cold trap and measuring its mass.

General Protocol:

Sample Preparation: A known mass of high-purity hafnium tetrachloride is placed in a

temperature-controlled saturation chamber.

Carrier Gas Flow: A dry, inert carrier gas (e.g., argon) is passed through the saturation

chamber at a constant and known flow rate. The flow rate is maintained low enough to

ensure the carrier gas becomes fully saturated with HfCl₄ vapor.

Vapor Condensation: The gas mixture exiting the saturation chamber is passed through a

condenser, which is maintained at a temperature low enough to cause the HfCl₄ vapor to

solidify, trapping it from the gas stream.

Quantification: The mass of the condensed HfCl₄ is determined gravimetrically.
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Vapor Pressure Calculation: The partial pressure of the hafnium tetrachloride in the

saturated carrier gas is calculated using the following formula:

PHfCl₄ = (mHfCl₄ / (mHfCl₄ + ncarrier * MHfCl₄)) * Ptotal

where:

PHfCl₄ is the partial pressure of HfCl₄.

mHfCl₄ is the mass of condensed HfCl₄.

ncarrier is the number of moles of the carrier gas.

MHfCl₄ is the molar mass of HfCl₄.

Ptotal is the total pressure of the gas mixture.

Data Analysis: The experiment is repeated at various temperatures to obtain a set of vapor

pressure versus temperature data points. This data is then used to determine the enthalpy

and entropy of sublimation.

Knudsen Effusion Mass Spectrometry (KEMS)
Knudsen effusion mass spectrometry is a high-temperature technique used to study the

thermodynamics of vaporization and sublimation of low-volatility materials. A small amount of

the sample is placed in a Knudsen cell, which is a small, heated container with a tiny orifice.

The molecules effusing from this orifice form a molecular beam that is then analyzed by a mass

spectrometer.

General Protocol:

Sample Loading: A small quantity of hafnium tetrachloride is loaded into a Knudsen cell,

which is typically made of an inert material.

High Vacuum and Heating: The Knudsen cell is placed in a high-vacuum chamber and

heated to a precisely controlled temperature.
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Effusion and Molecular Beam Formation: In the heated cell, a vapor in equilibrium with the

solid HfCl₄ is established. A small fraction of this vapor effuses through the small orifice,

forming a molecular beam.

Mass Spectrometry: The molecular beam is directed into the ion source of a mass

spectrometer, where the effusing species are ionized, typically by electron impact. The

resulting ions are then separated by their mass-to-charge ratio and detected.

Ion Intensity Measurement: The intensity of the ion signal corresponding to HfCl₄⁺ (and any

other relevant species) is measured as a function of the cell temperature.

Vapor Pressure Correlation: The partial pressure of HfCl₄ inside the Knudsen cell is related

to the measured ion intensity through the following equation:

PHfCl₄ = k * IHfCl₄⁺ * T

where:

PHfCl₄ is the partial pressure of HfCl₄.

k is a calibration constant for the instrument.

IHfCl₄⁺ is the ion intensity of the HfCl₄⁺ species.

T is the absolute temperature of the Knudsen cell.

Thermodynamic Analysis: By measuring the ion intensity over a range of temperatures, the

vapor pressure as a function of temperature can be determined. This data is then used in a

second-law or third-law analysis to calculate the enthalpy and entropy of sublimation.

Visualized Experimental Workflow
The following diagram illustrates a generalized experimental workflow for determining the

thermochemical data of hafnium tetrachloride sublimation using the transpiration method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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